![molecular formula C14H15N3O2S B5754241 3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide](/img/structure/B5754241.png)
3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide
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Overview
Description
3-(Butyrylamino)-N-1,3-thiazol-2-ylbenzamide, also known as BZ-423, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BZ-423 is a member of the benzamide family of compounds, which are known to have a wide range of biological activities. BZ-423 has been shown to have potent anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of a variety of diseases.
Mechanism of Action
3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide works by targeting a specific protein called mitochondrial benzodiazepine receptor (mBDZR). This protein is involved in the regulation of mitochondrial function and has been implicated in a variety of diseases. This compound binds to mBDZR and activates a signaling pathway that leads to the inhibition of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of immune cells, such as T cells and macrophages. This compound has also been shown to have antioxidant effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide in lab experiments is its specificity for mBDZR. This allows researchers to study the effects of mBDZR activation in a controlled manner. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on 3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide. One area of interest is the development of more potent and selective analogs of this compound that could be used in clinical settings. Another area of interest is the study of the role of mBDZR in various disease states, including cancer and neurodegenerative diseases. Finally, the potential use of this compound as a therapeutic agent in combination with other drugs is also an area of active research.
Synthesis Methods
3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide is synthesized through a multi-step process that involves the condensation of 2-aminothiazole with 4-chlorobenzoyl chloride, followed by the reaction of the resulting intermediate with butyryl chloride. The final product is obtained through purification and isolation steps.
Scientific Research Applications
3-(butyrylamino)-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of a variety of diseases, including multiple sclerosis, rheumatoid arthritis, and inflammatory bowel disease. This compound has also been shown to have anticancer effects, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
3-(butanoylamino)-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-2-4-12(18)16-11-6-3-5-10(9-11)13(19)17-14-15-7-8-20-14/h3,5-9H,2,4H2,1H3,(H,16,18)(H,15,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUTDWNXPOQBLEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=CC(=C1)C(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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